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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the environmental fate of two organochlorine

acaricides, Chlorfenethol and Dicofol. While both compounds were developed for mite control,

their environmental persistence, degradation pathways, and potential for bioaccumulation differ

significantly. This document synthesizes available experimental data to offer an objective

comparison, highlighting the more extensive body of research available for Dicofol due to its

prolonged and more widespread use. Information on Chlorfenethol is limited as it is an

obsolete pesticide.

Overview of Chlorfenethol and Dicofol
Chlorfenethol, an obsolete insecticide and acaricide, was once used to control mites on

ornamental plants and various crops.[1] It is a non-systemic pesticide with primary ovicidal

activity, disrupting the nervous system of insects.[1] Due to its discontinued use,

comprehensive data on its environmental fate is scarce.

Dicofol is a miticide structurally related to DDT and has been used extensively on a variety of

fruits, vegetables, and field crops.[2][3] Its chemical structure and historical manufacturing

process, which often resulted in DDT impurities, have led to significant environmental scrutiny.

[2] Dicofol is known for its persistence in certain environments and its potential for

bioaccumulation.
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Quantitative Data on Environmental Fate
The following tables summarize the available quantitative data for key environmental fate

parameters of Chlorfenethol and Dicofol. A significant data gap exists for Chlorfenethol.

Table 1: Physicochemical Properties

Property Chlorfenethol Dicofol Source

Chemical Formula C₁₄H₁₂Cl₂O C₁₄H₉Cl₅O

Molecular Weight (

g/mol )
267.15 370.49

Water Solubility (mg/L

at 25°C)

Low (specific value

not available)
0.8

Vapor Pressure Non-volatile
5.20 x 10⁻⁵ Pa (at

25°C)

Octanol-Water

Partition Coefficient

(Log Kow)

Data not available 4.28 - 5.0

Table 2: Persistence and Degradation

Parameter Chlorfenethol Dicofol Source

Soil Half-Life (t½) Data not available

15.9 - 60 days

(moderately

persistent)

Photodegradation

Half-Life in Soil (t½)
Data not available 30 days (silty loam)

Hydrolysis Half-Life in

Water (t½)
Data not available

47 - 85 days (at pH 5),

64 hours (at pH 7), 26

minutes (at pH 9)

Table 3: Mobility and Bioaccumulation

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1668719?utm_src=pdf-body
https://www.benchchem.com/product/b1668719?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Chlorfenethol Dicofol Source

Soil Adsorption

Coefficient (Koc)
Data not available

> 5000 (very strong

adsorption)

Bioconcentration

Factor (BCF) in fish
Data not available

8,050 - 13,000 (high

potential to

bioaccumulate)

Environmental Fate and Degradation Pathways
Dicofol
Dicofol's environmental fate is characterized by moderate persistence in soil and sediment,

with its stability in water being highly pH-dependent. It degrades more rapidly in neutral to

alkaline conditions. Due to its very low water solubility and high soil adsorption coefficient,

Dicofol binds strongly to soil particles and is therefore not very mobile, making groundwater

contamination less likely unless through soil erosion.

The primary degradation pathway for Dicofol, both through abiotic processes like hydrolysis

and photolysis and biotic metabolism, leads to the formation of p,p'-dichlorobenzophenone

(DCBP). This degradation is primarily an abiotic process catalyzed by hydroxide ions. DCBP is

a significant metabolite of concern as it exhibits antiandrogenic properties.
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Diagram 1: Environmental Fate Pathways of Dicofol.

Chlorfenethol
Due to its status as an obsolete pesticide, there is a significant lack of published studies

detailing the environmental fate and degradation pathways of Chlorfenethol. It is known to

have low aqueous solubility and is non-volatile. Without data on its half-life, soil sorption, or

degradation products, a direct comparison of its environmental persistence and impact with

Dicofol is not possible.

Bioaccumulation and Mobility
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Dicofol exhibits a high potential for bioaccumulation, as indicated by its high octanol-water

partition coefficient (Log Kow) and bioconcentration factor (BCF) in fish. This means it can

accumulate in the fatty tissues of organisms and has the potential to biomagnify up the food

chain. Its mobility in soil is very low due to its strong adsorption to soil particles, which limits

leaching into groundwater. However, it can enter surface waters through soil erosion.

For Chlorfenethol, no quantitative data on its bioaccumulation potential or mobility in soil is

readily available in the reviewed literature.

Experimental Protocols for Environmental Fate
Assessment
The determination of the environmental fate of pesticides like Chlorfenethol and Dicofol

involves a series of standardized laboratory and field studies.

Hydrolysis: The rate of degradation in water at different pH levels (typically 5, 7, and 9) is

measured in sterile, buffered solutions to determine the chemical's stability in aquatic

environments.

Photodegradation: The pesticide is exposed to simulated or natural sunlight in both aqueous

solutions and on soil surfaces to assess the role of light in its degradation. The half-life and

identity of major degradation products are determined.

Soil Metabolism (Aerobic and Anaerobic): The pesticide is incubated in representative soil

samples under both oxygen-rich (aerobic) and oxygen-poor (anaerobic) conditions. The rate

of degradation and the formation and decline of metabolites are monitored over time to

determine the soil half-life.

Adsorption/Desorption (Koc determination): Batch equilibrium studies are conducted where

the pesticide in solution is mixed with different soil types. The distribution of the chemical

between the soil and water phases is measured to calculate the soil organic carbon-water

partitioning coefficient (Koc), which indicates its mobility.

Bioaccumulation in Fish: Fish are exposed to a constant concentration of the pesticide in

water. The uptake and depuration of the chemical in the fish tissues are measured over time

to calculate the Bioconcentration Factor (BCF).
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Diagram 2: General Workflow for Pesticide Environmental Fate Assessment.

Conclusion
The environmental profiles of Dicofol and Chlorfenethol are markedly different, primarily due

to the extensive data available for Dicofol and the scarcity of information for the obsolete

Chlorfenethol. Dicofol is a moderately persistent pesticide that binds strongly to soil, limiting

its mobility but posing a risk due to its high potential for bioaccumulation in aquatic and

terrestrial organisms. Its degradation leads to the formation of DCBP, a metabolite with known

endocrine-disrupting effects. In contrast, a comprehensive assessment of Chlorfenethol's
environmental fate is not possible with the currently available data. The comparison

underscores the importance of thorough environmental fate studies for all pesticides to

understand their long-term impact on ecosystems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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